N-(3,4-dimethylphenyl)-2-(2-fluoro[1,1'-biphenyl]-4-yl)propanamide

• Molecular Formula: C23H22FNO
• Molecular Weight: 347.4 g/mol
• IUPAC Name: N-(3,4-dimethylphenyl)-2-(3-fluoro-4-phenylphenyl)propanamide
• InChI: InChI=1S/C23H22FNO/c1-15-9-11-20(13-16(15)2)25-23(26)17(3)19-10-12-21(22(24)14-19)18-7-5-4-6-8-18/h4-14,17H,1-3H3,(H,25,26)
• InChI Key: ZWUUIRXGRSPSKR-UHFFFAOYSA-N
• SMILES: CC1=C(C=C(C=C1)NC(=O)C(C)C2=CC(=C(C=C2)C3=CC=CC=C3)F)C

Description

N-(3,4-dimethylphenyl)-2-(2-fluoro[1,1'-biphenyl]-4-yl)propanamide, also known as DMFP, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of N-(3,4-dimethylphenyl)-2-(2-fluoro[1,1'-biphenyl]-4-yl)propanamide is still being studied, but it is believed to act through multiple pathways. In cancer cells, N-(3,4-dimethylphenyl)-2-(2-fluoro[1,1'-biphenyl]-4-yl)propanamide has been shown to inhibit the activity of certain enzymes involved in cell proliferation and survival, leading to apoptosis. In the brain, N-(3,4-dimethylphenyl)-2-(2-fluoro[1,1'-biphenyl]-4-yl)propanamide has been found to modulate the activity of certain neurotransmitters and receptors, leading to neuroprotective effects and analgesia.
Biochemical and Physiological Effects:
N-(3,4-dimethylphenyl)-2-(2-fluoro[1,1'-biphenyl]-4-yl)propanamide has been shown to have a variety of biochemical and physiological effects, depending on the specific application and dosage. In cancer cells, N-(3,4-dimethylphenyl)-2-(2-fluoro[1,1'-biphenyl]-4-yl)propanamide has been found to induce apoptosis and inhibit angiogenesis, leading to decreased tumor growth and proliferation. In the brain, N-(3,4-dimethylphenyl)-2-(2-fluoro[1,1'-biphenyl]-4-yl)propanamide has been shown to have neuroprotective effects and may improve cognitive function. In pain management, N-(3,4-dimethylphenyl)-2-(2-fluoro[1,1'-biphenyl]-4-yl)propanamide has been shown to have analgesic effects and may be a promising alternative to opioid-based pain medications.

Advantages and Limitations for Lab Experiments

N-(3,4-dimethylphenyl)-2-(2-fluoro[1,1'-biphenyl]-4-yl)propanamide has several advantages for lab experiments, including its high purity and stability, as well as its ability to selectively target certain enzymes and receptors. However, N-(3,4-dimethylphenyl)-2-(2-fluoro[1,1'-biphenyl]-4-yl)propanamide also has some limitations, including its relatively high cost and potential toxicity at high doses.

Future Directions

There are several future directions for research on N-(3,4-dimethylphenyl)-2-(2-fluoro[1,1'-biphenyl]-4-yl)propanamide, including further studies on its mechanism of action, optimization of its synthesis method, and development of more specific and potent analogs. Additionally, N-(3,4-dimethylphenyl)-2-(2-fluoro[1,1'-biphenyl]-4-yl)propanamide may have potential applications in other fields, such as anti-inflammatory and antiviral research. Overall, N-(3,4-dimethylphenyl)-2-(2-fluoro[1,1'-biphenyl]-4-yl)propanamide shows great promise as a potential therapeutic agent, and further research is needed to fully explore its potential.

Synthesis Methods

N-(3,4-dimethylphenyl)-2-(2-fluoro[1,1'-biphenyl]-4-yl)propanamide can be synthesized through a multistep process involving the reaction of 3,4-dimethylbenzoyl chloride with 4-fluorobiphenyl in the presence of a base, followed by reduction with lithium aluminum hydride. The resulting product is then reacted with 2-bromo-2-phenylpropane in the presence of a palladium catalyst to yield N-(3,4-dimethylphenyl)-2-(2-fluoro[1,1'-biphenyl]-4-yl)propanamide.

Scientific Research Applications

N-(3,4-dimethylphenyl)-2-(2-fluoro[1,1'-biphenyl]-4-yl)propanamide has been studied extensively for its potential therapeutic applications in various fields, including cancer research, neuroscience, and pain management. In cancer research, N-(3,4-dimethylphenyl)-2-(2-fluoro[1,1'-biphenyl]-4-yl)propanamide has been shown to inhibit the growth and proliferation of cancer cells by inducing apoptosis and suppressing angiogenesis. In neuroscience, N-(3,4-dimethylphenyl)-2-(2-fluoro[1,1'-biphenyl]-4-yl)propanamide has been found to have neuroprotective effects and may have potential applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. In pain management, N-(3,4-dimethylphenyl)-2-(2-fluoro[1,1'-biphenyl]-4-yl)propanamide has been shown to have analgesic effects and may be a promising alternative to opioid-based pain medications.